Cas no 891113-13-6 (N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-methylpropanamide)

• Product Name: N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-methylpropanamide
• CAS No: 891113-13-6
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• CID: 5983130
• PubChem ID: 7533221
• Update Time: 2025-06-11

N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-methylpropanamide
• N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-2-methylpropanamide
• F2518-0232
• AKOS024656323
• AB00679003-01
• 891113-13-6
• N-(5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl)isobutyramide

• Inchi： 1S/C14H17N3O2/c1-8(2)12(18)15-14-17-16-13(19-14)11-6-5-9(3)7-10(11)4/h5-8H,1-4H3,(H,15,17,18)
• InChI Key： KKCPYFFZOVKISR-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(C)C=C2C)O1)(=O)C(C)C

Computed Properties

• Exact Mass: 259.132076794g/mol
• Monoisotopic Mass: 259.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-methylpropanamide

Research Briefing on N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-methylpropanamide (CAS: 891113-13-6)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-methylpropanamide (CAS: 891113-13-6) as a promising compound for therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The compound, characterized by its unique oxadiazole core and dimethylphenyl substituent, has garnered significant attention due to its demonstrated bioactivity in various preclinical models. Recent studies have explored its mechanism of action, revealing its ability to modulate key signaling pathways involved in inflammation and cell proliferation. These findings suggest potential applications in the treatment of chronic inflammatory diseases and certain types of cancer.

One of the most notable studies published this year investigated the compound's efficacy in inhibiting the activity of specific kinases implicated in tumor growth. The research team employed a combination of in vitro and in vivo assays to demonstrate the compound's selective inhibition of these kinases, with minimal off-target effects. This selectivity is a critical factor in reducing potential side effects, making it a promising candidate for further development.

In addition to its kinase inhibitory properties, N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-methylpropanamide has also shown potential as an anti-inflammatory agent. A recent study highlighted its ability to suppress the production of pro-inflammatory cytokines in macrophage cells, suggesting a possible role in managing autoimmune disorders. The compound's dual functionality as both an anti-inflammatory and anti-proliferative agent underscores its versatility and therapeutic potential.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of this compound. Researchers have developed more efficient synthetic routes that improve yield and purity, addressing previous challenges in large-scale production. These improvements are crucial for facilitating further preclinical and clinical studies, ensuring a consistent supply of high-quality material for research purposes.

Despite these promising developments, challenges remain in the clinical translation of N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-methylpropanamide. Current research is focused on addressing issues related to bioavailability and pharmacokinetics, with several groups exploring formulation strategies to enhance its stability and delivery. These efforts are essential for advancing the compound into human trials and ultimately realizing its therapeutic potential.

In conclusion, N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-methylpropanamide represents a compelling area of research in chemical biology and medicinal chemistry. Its multifaceted bioactivity, combined with recent advancements in synthesis and formulation, positions it as a promising candidate for further development. Continued research efforts will be critical in unlocking its full therapeutic potential and addressing the remaining challenges in its clinical application.